6H-Purin-6-imine, 1,7-dihydro-, (Z)- (9CI)
6H-Purin-6-imine, 1,7-dihydro-, (Z)- (9CI)
Adenine is a purine nucleobase with an amine group attached to the carbon at position 6. Adenine is the precursor for adenosine and deoxyadenosine nucleosides.
Adenine, also known as 6-aminopurine or Ade, belongs to the class of organic compounds known as 6-aminopurines. These are purines that carry an amino group at position 6. Purine is a bicyclic aromatic compound made up of a pyrimidine ring fused to an imidazole ring. Adenine is a drug which is used for nutritional supplementation, also for treating dietary shortage or imbalance. Adenine exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Adenine has been found throughout all human tissues, and has also been detected in most biofluids, including blood, cerebrospinal fluid, saliva, and urine. Within the cell, adenine is primarily located in the cytoplasm, nucleus and lysosome. Adenine exists in all eukaryotes, ranging from yeast to humans. Adenine participates in a number of enzymatic reactions. In particular, Adenine and ribose 1-phosphate can be biosynthesized from adenosine through the action of the enzyme purine nucleoside phosphorylase. In addition, Adenine and deoxyribose 1-phosphate can be biosynthesized from deoxyadenosine; which is mediated by the enzyme purine nucleoside phosphorylase. In humans, adenine is involved in the azathioprine action pathway, the purine metabolism pathway, the thioguanine action pathway, and the mercaptopurine action pathway. Adenine is also involved in several metabolic disorders, some of which include adenine phosphoribosyltransferase deficiency (aprt), molybdenum cofactor deficiency, the lesch-nyhan syndrome (LNS) pathway, and xanthine dehydrogenase deficiency (xanthinuria). Adenine is a potentially toxic compound.
Adenine is the parent compound of the 6-aminopurines, composed of a purine having an amino group at C-6. It has a role as a human metabolite, a Daphnia magna metabolite, a Saccharomyces cerevisiae metabolite, an Escherichia coli metabolite and a mouse metabolite. It is a purine nucleobase and a member of 6-aminopurines. It derives from a hydride of a 9H-purine.
Adenine, also known as 6-aminopurine or Ade, belongs to the class of organic compounds known as 6-aminopurines. These are purines that carry an amino group at position 6. Purine is a bicyclic aromatic compound made up of a pyrimidine ring fused to an imidazole ring. Adenine is a drug which is used for nutritional supplementation, also for treating dietary shortage or imbalance. Adenine exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Adenine has been found throughout all human tissues, and has also been detected in most biofluids, including blood, cerebrospinal fluid, saliva, and urine. Within the cell, adenine is primarily located in the cytoplasm, nucleus and lysosome. Adenine exists in all eukaryotes, ranging from yeast to humans. Adenine participates in a number of enzymatic reactions. In particular, Adenine and ribose 1-phosphate can be biosynthesized from adenosine through the action of the enzyme purine nucleoside phosphorylase. In addition, Adenine and deoxyribose 1-phosphate can be biosynthesized from deoxyadenosine; which is mediated by the enzyme purine nucleoside phosphorylase. In humans, adenine is involved in the azathioprine action pathway, the purine metabolism pathway, the thioguanine action pathway, and the mercaptopurine action pathway. Adenine is also involved in several metabolic disorders, some of which include adenine phosphoribosyltransferase deficiency (aprt), molybdenum cofactor deficiency, the lesch-nyhan syndrome (LNS) pathway, and xanthine dehydrogenase deficiency (xanthinuria). Adenine is a potentially toxic compound.
Adenine is the parent compound of the 6-aminopurines, composed of a purine having an amino group at C-6. It has a role as a human metabolite, a Daphnia magna metabolite, a Saccharomyces cerevisiae metabolite, an Escherichia coli metabolite and a mouse metabolite. It is a purine nucleobase and a member of 6-aminopurines. It derives from a hydride of a 9H-purine.
Brand Name:
Vulcanchem
CAS No.:
134454-76-5
VCID:
VC0166609
InChI:
InChI=1S/C5H5N5/c6-4-3-5(9-1-7-3)10-2-8-4/h1-2H,(H3,6,7,8,9,10)
SMILES:
C1=NC2=NC=NC(=C2N1)N
Molecular Formula:
C5H5N5
Molecular Weight:
135.13 g/mol
6H-Purin-6-imine, 1,7-dihydro-, (Z)- (9CI)
CAS No.: 134454-76-5
Main Products
VCID: VC0166609
Molecular Formula: C5H5N5
Molecular Weight: 135.13 g/mol
CAS No. | 134454-76-5 |
---|---|
Product Name | 6H-Purin-6-imine, 1,7-dihydro-, (Z)- (9CI) |
Molecular Formula | C5H5N5 |
Molecular Weight | 135.13 g/mol |
IUPAC Name | 7H-purin-6-amine |
Standard InChI | InChI=1S/C5H5N5/c6-4-3-5(9-1-7-3)10-2-8-4/h1-2H,(H3,6,7,8,9,10) |
Standard InChIKey | GFFGJBXGBJISGV-UHFFFAOYSA-N |
SMILES | C1=NC2=NC=NC(=C2N1)N |
Canonical SMILES | C1=NC2=NC=NC(=C2N1)N |
Melting Point | 360 dec °C 360°C |
Physical Description | Solid |
Description | Adenine is a purine nucleobase with an amine group attached to the carbon at position 6. Adenine is the precursor for adenosine and deoxyadenosine nucleosides. Adenine, also known as 6-aminopurine or Ade, belongs to the class of organic compounds known as 6-aminopurines. These are purines that carry an amino group at position 6. Purine is a bicyclic aromatic compound made up of a pyrimidine ring fused to an imidazole ring. Adenine is a drug which is used for nutritional supplementation, also for treating dietary shortage or imbalance. Adenine exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Adenine has been found throughout all human tissues, and has also been detected in most biofluids, including blood, cerebrospinal fluid, saliva, and urine. Within the cell, adenine is primarily located in the cytoplasm, nucleus and lysosome. Adenine exists in all eukaryotes, ranging from yeast to humans. Adenine participates in a number of enzymatic reactions. In particular, Adenine and ribose 1-phosphate can be biosynthesized from adenosine through the action of the enzyme purine nucleoside phosphorylase. In addition, Adenine and deoxyribose 1-phosphate can be biosynthesized from deoxyadenosine; which is mediated by the enzyme purine nucleoside phosphorylase. In humans, adenine is involved in the azathioprine action pathway, the purine metabolism pathway, the thioguanine action pathway, and the mercaptopurine action pathway. Adenine is also involved in several metabolic disorders, some of which include adenine phosphoribosyltransferase deficiency (aprt), molybdenum cofactor deficiency, the lesch-nyhan syndrome (LNS) pathway, and xanthine dehydrogenase deficiency (xanthinuria). Adenine is a potentially toxic compound. Adenine is the parent compound of the 6-aminopurines, composed of a purine having an amino group at C-6. It has a role as a human metabolite, a Daphnia magna metabolite, a Saccharomyces cerevisiae metabolite, an Escherichia coli metabolite and a mouse metabolite. It is a purine nucleobase and a member of 6-aminopurines. It derives from a hydride of a 9H-purine. |
Solubility | 1030 mg/L (at 25 °C) 0.01 M 1.03 mg/mL >20.3 [ug/mL] |
Synonyms | 4, Vitamin B Adenine B 4, Vitamin Vitamin B 4 |
Vapor Pressure | 4.46e-11 mmHg |
PubChem Compound | 190 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume